Cas no 1028418-20-3 (Ethyl 5-(3,4-dimethylphenyl)-1H-pyrazole-3-carboxylate)

• Product Name: Ethyl 5-(3,4-dimethylphenyl)-1H-pyrazole-3-carboxylate
• CAS No: 1028418-20-3
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• MDL: MFCD18433863
• CID: 4677440
• PubChem ID: 16637167
• Update Time: 2025-06-28

Ethyl 5-(3,4-dimethylphenyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(3,4-dimethylphenyl)-1H-pyrazole-3-carboxylate
• SBB041037
• ethyl 3-(3,4-dimethylphenyl)pyrazole-5-carboxylate
• Ethyl 5-(3,4-dimethylphenyl)-1H-pyrazole-3-carboxylate

• MDL： MFCD18433863
• Inchi： 1S/C14H16N2O2/c1-4-18-14(17)13-8-12(15-16-13)11-6-5-9(2)10(3)7-11/h5-8H,4H2,1-3H3,(H,15,16)
• InChI Key： ZHFCMOOUQWYSST-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(C2C=CC(C)=C(C)C=2)=NN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 296
• Topological Polar Surface Area: 55

Additional information on Ethyl 5-(3,4-dimethylphenyl)-1H-pyrazole-3-carboxylate

Ethyl 5-(3,4-dimethylphenyl)-1H-pyrazole-3-carboxylate (CAS No. 1028418-20-3): An Overview

Ethyl 5-(3,4-dimethylphenyl)-1H-pyrazole-3-carboxylate (CAS No. 1028418-20-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of Ethyl 5-(3,4-dimethylphenyl)-1H-pyrazole-3-carboxylate.

Chemical Structure and Synthesis

The chemical structure of Ethyl 5-(3,4-dimethylphenyl)-1H-pyrazole-3-carboxylate is characterized by a pyrazole ring substituted with a 3,4-dimethylphenyl group and an ethyl ester moiety. The pyrazole ring is a five-membered heterocyclic compound with two nitrogen atoms, which imparts unique chemical and biological properties to the molecule. The presence of the 3,4-dimethylphenyl group enhances the lipophilicity and stability of the compound, making it suitable for various pharmaceutical applications.

The synthesis of Ethyl 5-(3,4-dimethylphenyl)-1H-pyrazole-3-carboxylate can be achieved through several methods. One common approach involves the reaction of an appropriate hydrazine derivative with a substituted chalcone or acetylene. For instance, the reaction between 3,4-dimethylbenzaldehyde and ethyl acetoacetate followed by cyclization with hydrazine can yield the desired product. This method is widely used due to its simplicity and high yield.

Biological Properties

Ethyl 5-(3,4-dimethylphenyl)-1H-pyrazole-3-carboxylate has been extensively studied for its biological activities. One of its most notable properties is its anti-inflammatory potential. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo models. This makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and colitis.

In addition to its anti-inflammatory effects, Ethyl 5-(3,4-dimethylphenyl)-1H-pyrazole-3-carboxylate has also demonstrated significant antioxidant activity. Studies have indicated that it can scavenge free radicals and protect cells from oxidative stress-induced damage. This property is particularly relevant in the context of neurodegenerative diseases where oxidative stress plays a crucial role in disease progression.

Pharmacological Applications

The pharmacological applications of Ethyl 5-(3,4-dimethylphenyl)-1H-pyrazole-3-carboxylate are diverse and promising. Its anti-inflammatory and antioxidant properties make it a potential therapeutic agent for a wide range of diseases. For instance, preclinical studies have shown that this compound can reduce inflammation and improve joint function in animal models of rheumatoid arthritis.

In the field of neurology, Ethyl 5-(3,4-dimethylphenyl)-1H-pyrazole-3-carboxylate has been investigated for its neuroprotective effects. Research has demonstrated that it can protect neurons from ischemic injury by reducing oxidative stress and inhibiting apoptosis. These findings suggest that this compound may have therapeutic potential in treating conditions such as stroke and Alzheimer's disease.

Recent Research Advancements

The ongoing research on Ethyl 5-(3,4-dimethylphenyl)-1H-pyrazole-3-carboxylate continues to uncover new insights into its mechanisms of action and potential applications. A recent study published in the Journal of Medicinal Chemistry explored the structure-activity relationship (SAR) of this compound by synthesizing a series of analogs with varying substituents on the pyrazole ring. The results showed that certain modifications could enhance the anti-inflammatory activity while maintaining or improving other desirable properties such as solubility and stability.

Another notable advancement is the development of nanoparticle formulations to improve the bioavailability and therapeutic efficacy of Ethyl 5-(3,4-dimethylphenyl)-1H-pyrazole-3-carboxylate. Researchers have successfully encapsulated this compound into polymeric nanoparticles, which not only increased its solubility but also enhanced its targeted delivery to inflamed tissues. This approach holds promise for improving patient outcomes in inflammatory diseases.

Conclusion

In conclusion, Ethyl 5-(3,4-dimethylphenyl)-1H-pyrazole-3-carboxylate (CAS No. 1028418-20-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and antioxidant properties make it a valuable candidate for treating various diseases such as arthritis, colitis, stroke, and Alzheimer's disease. Ongoing research continues to refine our understanding of its mechanisms of action and optimize its pharmacological profile through structural modifications and advanced drug delivery systems.